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Introduction
Nedocromil sodium is a well-established anti-inflammatory compound, primarily known for its

role as a mast cell stabilizer.[1] It effectively inhibits the release of histamine and other

inflammatory mediators from mast cells, making it a valuable tool for in vitro studies of allergic

and inflammatory responses.[1][2] Beyond its effects on mast cells, Nedocromil sodium has

been shown to modulate the function of other key inflammatory cells, including eosinophils,

neutrophils, and T-cells.[3][4] These application notes provide detailed protocols for the

preparation and use of Nedocromil sodium solutions in cell culture experiments, ensuring

reliable and reproducible results.

Data Presentation
Solubility of Nedocromil Sodium

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 5.2 mg/mL (12.52 mM) [5]

Water 20 mg/mL [6]

Phosphate-Buffered Saline

(PBS), pH 7.2
1 mg/mL [5]
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Note: The solubility in DMSO may require ultrasonic assistance. It is recommended to use

newly opened, anhydrous DMSO as it is hygroscopic and water content can affect solubility.[5]

Recommended Working Concentrations in Cell Culture

Cell Type Assay
Effective
Concentration
Range

Reference

Mast Cells (rat

peritoneal)

Histamine Release

Inhibition
1 µM - 1 mM [2]

Eosinophils (human) Chemotaxis Inhibition 1 nM - 10 µM [7][8]

T-Cells (murine) Proliferation Inhibition 10 nM - 1 µM [3]

Neutrophils (human) Chemotaxis Inhibition ~1 nM - 0.1 µM [9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nedocromil Sodium
Stock Solution in DMSO
Materials:

Nedocromil sodium powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

Calibrated analytical balance

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Laminar flow hood or biosafety cabinet

Procedure:
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Weighing: In a sterile microcentrifuge tube or other appropriate container, accurately weigh

the desired amount of Nedocromil sodium powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight of Nedocromil

sodium = 415.3 g/mol ), weigh out 4.153 mg of the compound.

Dissolution: Under aseptic conditions in a laminar flow hood, add the appropriate volume of

anhydrous DMSO to the weighed Nedocromil sodium. For the example above, add 1 mL of

DMSO.

Solubilization: Vortex the solution thoroughly to dissolve the powder. If necessary, use an

ultrasonic bath to aid dissolution.[5] Visually inspect the solution to ensure there are no

visible particles.

Sterile Filtration: To ensure sterility, filter the stock solution through a 0.22 µm syringe filter

into a sterile, conical-bottom polypropylene tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

storage. When stored properly, the DMSO stock solution is stable for several months.

Protocol 2: Preparation of Working Solutions and
Application to Cell Cultures
Materials:

10 mM Nedocromil sodium stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM Nedocromil sodium stock solution

at room temperature.
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Serial Dilutions (if necessary): For preparing a range of working concentrations, it is

recommended to perform serial dilutions of the stock solution in sterile cell culture medium.

Preparation of Final Working Solution: Dilute the stock solution directly into the cell culture

medium to achieve the desired final concentration. To minimize DMSO-induced cytotoxicity,

ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5%.

[10] For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL

of the stock solution to 999 µL of cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

Nedocromil sodium) to the cell culture medium at the highest concentration used in your

experiment. This is crucial to account for any effects of the solvent on the cells.

Application to Cells: Remove the existing medium from your cell cultures and replace it with

the medium containing the desired concentration of Nedocromil sodium or the vehicle

control.

Incubation: Incubate the cells for the desired period according to your experimental design.

One study showed that Nedocromil sodium did not lose its efficacy upon prolonged

incubation with mast cells for up to a week.[2]

Mandatory Visualizations
Signaling Pathway Diagram
Caption: Nedocromil sodium's mechanism as a mast cell stabilizer.

Experimental Workflow Diagram
Caption: Workflow for preparing and using Nedocromil sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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